2-(pyrrolidine-1-carbonyl)-4-{thieno[2,3-d]pyrimidin-4-yl}morpholine

• IUPAC Name: pyrrolidin-1-yl-(4-thieno[2,3-d]pyrimidin-4-ylmorpholin-2-yl)methanone
• InChI: InChI=1S/C15H18N4O2S/c20-15(18-4-1-2-5-18)12-9-19(6-7-21-12)13-11-3-8-22-14(11)17-10-16-13/h3,8,10,12H,1-2,4-7,9H2
• InChI Key: RGEYEKNWJQEFIA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CN(CCO2)C3=C4C=CSC4=NC=N3
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol
• CAS No.: 2640962-75-8

Description

The compound “2-(pyrrolidine-1-carbonyl)-4-{thieno[2,3-d]pyrimidin-4-yl}morpholine” is a complex organic molecule that contains several interesting functional groups. The pyrrolidine ring is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases. Thieno[2,3-d]pyrimidines represent an important class of chemical compounds with diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule. The thieno[2,3-d]pyrimidine part of the molecule could potentially interact with various biological targets.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Pyrrolidine derivatives can undergo a variety of reactions, including ring-opening, substitution, and addition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the pyrrolidine ring could influence its solubility and stability.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thieno[3,2-d]pyrimidines, have been reported to exhibit diverse biological activities , suggesting that they may interact with multiple targets.

Biochemical Pathways

Compounds with similar structures have been reported to exhibit diverse biological activities , suggesting that they may affect multiple biochemical pathways.

Result of Action

Compounds with similar structures have been reported to exhibit diverse biological activities , suggesting that they may have multiple effects at the molecular and cellular levels.

Future Directions

Future research could explore the potential uses of this compound in medicinal chemistry, given the known biological activities of compounds containing a pyrrolidine ring or a thieno[2,3-d]pyrimidine moiety.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 2-(pyrrolidine-1-carbonyl)-4-{thieno[2,3-d]pyrimidin-4-yl}morpholine are largely determined by its interactions with various enzymes, proteins, and other biomolecules . The compound’s pyrimidine moiety, for instance, allows it to interact with a variety of biological targets, potentially influencing oxidative processes in the organism .

Cellular Effects

This compound has been shown to have significant effects on various types of cells and cellular processes . It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes or cofactors . This includes any effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues . This includes any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .

Subcellular Localization

This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .